5-Nitro-4-ethylisatin
Cat. No. B8279741
M. Wt: 220.18 g/mol
InChI Key: FJENBZZFZGBBOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:5]([CH3:6])[c:7]1[c:8]2[c:12]([cH:13][cH:14][cH:15]1)[NH:11][C:10](=[O:16])[C:9]2=[O:17].[OH:1][N+:2]([O-:3])=[O:4]>>[O-:1][N+:2](=[O:4])[c:15]1[c:7]([CH2:5][CH3:6])[c:8]2[c:12]([cH:13][cH:14]1)[NH:11][C:10](=[O:16])[C:9]2=[O:17]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCc1cccc2c1C(=O)C(=O)N2
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCc1c([N+](=O)[O-])ccc2c1C(=O)C(=O)N2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
